Cas no 920334-22-1 (Butanenitrile, 4-[2-iodo-5-(trifluoromethyl)phenoxy]-)

• Product Name: Butanenitrile, 4-[2-iodo-5-(trifluoromethyl)phenoxy]-
• CAS No: 920334-22-1
• MF: C₁₁H₉F₃INO
• MW: 355.094945669174
• CID: 757276
• PubChem ID: 67039014
• Update Time: 2025-04-19

Butanenitrile, 4-[2-iodo-5-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-[2-iodo-5-(trifluoromethyl)phenoxy]-
• 4-[2-iodo-5-(trifluoromethyl)phenoxy]butanenitrile
• DTXSID60736272
• 920334-22-1
• SCHEMBL1450690
• MRHGZQVILNYJCZ-UHFFFAOYSA-N

• Inchi： 1S/C11H9F3INO/c12-11(13,14)8-3-4-9(15)10(7-8)17-6-2-1-5-16/h3-4,7H,1-2,6H2
• InChI Key： MRHGZQVILNYJCZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C=C1OCCCC#N

Computed Properties

• Exact Mass: 354.96810g/mol
• Monoisotopic Mass: 354.96810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33Ų